Cas no 632334-57-7 (2,5-Diazabicyclo[2.2.1]heptane,2-(2-pyridinyl)-,(1S,4S)-(9CI))

2,5-Diazabicyclo[2.2.1]heptane,2-(2-pyridinyl)-,(1S,4S)-(9CI) structure
632334-57-7 structure
Product Name:2,5-Diazabicyclo[2.2.1]heptane,2-(2-pyridinyl)-,(1S,4S)-(9CI)
CAS No:632334-57-7
MF:C10H13N3
MW:175.230321645737
CID:959381
Update Time:2024-06-12

2,5-Diazabicyclo[2.2.1]heptane,2-(2-pyridinyl)-,(1S,4S)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2,5-Diazabicyclo[2.2.1]heptane,2-(2-pyridinyl)-,(1S,4S)-(9CI)
    • (1S,4S)-2-(2-Pyridinyl)-2,5-diazabicyclo[2.2.1]heptane
    • (1S,4S)-2-PYRIDIN-2-YL-2,5-DIAZABICYCLO[2.2.1]HEPTANE
    • (1S,4S)-2-(2-pyridynyl)-2,5-diazabicyclo[2.2.1]heptane
    • (4S)-1((2S)-3-(benzoylthio)-2-methylpropionyl)-4-(phenylthio)-L-proline,calcium salt
    • (4S)-1-[(2S)-3-(benzoylthio)-2-methylpropionyl]-4-(phenylthio)-1-proline calcium salt
    • 1-(3-(benzoylthio)-2(S)-methyl-1-oxopropyl)-4(S)-(phenylthio)-L-proline calcium salt
    • Bifril-d5
    • Zofenil
    • zofenopril
    • ZOFENOPRIL CALCIUM SALT
    • Zofenopril Calciun Salt
    • ZOFENOPRILCALCIUMSALT(FORRESEARCHONLY)
    • 2,5-Diazabicyclo[2.2.1]heptane, 2-(2-pyridinyl)-, (1S,4S)-
    • Inchi: 1S/C10H13N3/c1-2-4-11-10(3-1)13-7-8-5-9(13)6-12-8/h1-4,8-9,12H,5-7H2/t8-,9-/m0/s1
    • InChI Key: SXPJIQKJNBPVON-IUCAKERBSA-N
    • SMILES: [C@]12([H])C[C@]([H])(NC1)CN2C1=NC=CC=C1

Experimental Properties

  • Density: 1.170±0.06 g/cm3(Predicted)
  • Boiling Point: 336.1±22.0 °C(Predicted)
  • pka: 9.53±0.20(Predicted)
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